5-Amino-2,4-dimethylpentan-2-ol

• Molecular Formula: C7H17NO
• Molecular Weight: 131.22 g/mol
• IUPAC Name: 5-amino-2,4-dimethylpentan-2-ol
• InChI: InChI=1S/C7H17NO/c1-6(5-8)4-7(2,3)9/h6,9H,4-5,8H2,1-3H3
• InChI Key: PXATWHDJWMPWGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(C)(C)O)CN

Description

Its structure features a hydroxyl group at C2, amino group at C5, and methyl substituents at C2 and C4, contributing to its stereochemical complexity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2,4-dimethylpentan-2-ol typically involves the reductive amination of 5-hydroxy-4,4-dimethylvaleronitrile. This process can be carried out using borohydride and borane reducing agents . The reaction conditions often include the use of copper iodide as a catalyst and diketone as a ligand to facilitate the selective room-temperature carbon-nitrogen coupling reaction .

Industrial Production Methods

Industrial production of 5-Amino-2,4-dimethylpentan-2-ol follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial settings.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2,4-dimethylpentan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form amines or alcohols.

Substitution: The amino group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Halogenating agents like thionyl chloride and phosphorus tribromide are used for substitution reactions.

Major Products

The major products formed from these reactions include ketones, aldehydes, amines, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

5-Amino-2,4-dimethylpentan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a reactant in the synthesis of complex organic molecules and as a building block in organic synthesis.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is used in the production of specialty chemicals and as an intermediate in the manufacture of various industrial products.

Mechanism of Action

The mechanism of action of 5-Amino-2,4-dimethylpentan-2-ol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, influencing biochemical pathways. Its effects are mediated through binding to active sites on target proteins, leading to changes in their activity and function.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key properties and distinctions between 5-amino-2,4-dimethylpentan-2-ol and its structural analogs, based on available evidence:

Property	5-Amino-2,4-dimethylpentan-2-ol	5-Amino-2,2-dimethylpentanol (CAS 13532-77-9)	5-Amino-2-methyl-2-pentanol (CAS 108262-66-4)	5-Amino-2,3-dihydro-1,4-phthalazinedione (Luminol)
Molecular Formula	C₇H₁₇NO (hypothetical)	C₇H₁₇NO	C₆H₁₅NO	C₈H₇N₃O₂
Molecular Weight	~131.22 (calculated)	131.22	117.19	177.16
Boiling Point	Not reported	499 K (calculated)	Not reported	Decomposes upon heating
Synthesis	Likely involves alkylation of amines (e.g., KH/MeI methods )	Derived from substituted pentanol intermediates	Commercial synthesis via reductive amination	Prepared via condensation of hydrazine with phthalic acid derivatives
Applications	Potential intermediate in drug synthesis	Used in specialty chemicals and catalysis	Laboratory reagent	Chemiluminescent detection of radicals and antioxidants
Thermodynamic Properties	Not available	Cp,gas: 360.18 J/mol·K; Cp,liquid: 672.06 J/mol·K	Not reported	Not applicable
Safety Profile	Likely requires handling as a flammable amine (similar to )	Limited data	Requires PPE and ventilation	Non-toxic in standard applications

Key Structural and Functional Differences:

Branching and Steric Effects: 5-Amino-2,4-dimethylpentan-2-ol has methyl groups at C2 and C4, creating a unique steric environment compared to 5-amino-2,2-dimethylpentanol (methyl groups at C2 only). This difference may influence solubility, reactivity, and interactions in catalytic systems .

Functional Group Positioning: Luminol (5-amino-2,3-dihydro-1,4-phthalazinedione) is a heterocyclic compound with a fused benzene ring, enabling radical-mediated chemiluminescence—a property absent in aliphatic amino alcohols like 5-amino-2,4-dimethylpentan-2-ol .

Thermodynamic Stability: Calculated heat capacities (Cp) for 5-amino-2,2-dimethylpentanol suggest lower energy requirements for phase transitions compared to linear-chain analogs, a trend likely applicable to 5-amino-2,4-dimethylpentan-2-ol .

Research Findings and Industrial Relevance

• Synthetic Challenges: Alkylation of amines (e.g., using KH/MeI ) is a common route for branched amino alcohols, but regioselectivity and purification remain challenges for 5-amino-2,4-dimethylpentan-2-ol due to its multiple methyl groups.
• Pharmaceutical Potential: Analogous compounds like 5-amino-2,3-dihydrophthalazine-1,4-dione derivatives are explored for immunomodulatory and antiviral applications , suggesting similar opportunities for 5-amino-2,4-dimethylpentan-2-ol.
• Safety Considerations: Flammability and toxicity risks align with other amino alcohols, necessitating stringent handling protocols (e.g., PPE, ventilation) .

Biological Activity

5-Amino-2,4-dimethylpentan-2-ol is an organic compound characterized by its branched carbon chain, amino group (-NH2), and hydroxyl group (-OH) attached to a tertiary carbon. Its unique structure contributes to its potential biological activities, making it a subject of ongoing research. This article explores the biological activity of this compound, including its mechanisms of action, interactions with enzymes and receptors, and potential applications in pharmacology.

Chemical Structure and Properties

The molecular formula for 5-Amino-2,4-dimethylpentan-2-ol is C7H17NO, with a molecular weight of 131.22 g/mol. The compound is chiral, possessing specific stereochemistry that influences its interactions at the molecular level. The presence of both an amino and a hydroxyl group allows for hydrogen bonding, which is crucial for its biological activity.

Structural Characteristics

Property	Description
Molecular Formula	C7H17NO
Molecular Weight	131.22 g/mol
Functional Groups	Amino (-NH2), Hydroxyl (-OH)
Chiral Center	Yes (3S configuration)

Research suggests that 5-Amino-2,4-dimethylpentan-2-ol interacts with specific molecular targets such as enzymes or receptors. The mechanism of action likely involves:

• Binding to Active Sites : The compound's amino and hydroxyl groups can form hydrogen bonds with active sites on target proteins, modulating their activity.
• Selective Interaction : Its chiral nature may allow it to selectively interact with chiral receptors, leading to specific biological outcomes.
• Influencing Enzymatic Pathways : Preliminary studies indicate potential involvement in various enzymatic pathways, possibly affecting metabolic processes.

Enzyme Interactions

The compound has been studied for its ability to influence enzyme activities. For instance:

• Enzyme Inhibition : It may act as an inhibitor for certain enzymes by binding to their active sites.
• Substrate Mimicry : Its structural similarities to natural substrates could allow it to mimic substrate interactions.

Case Studies

• Antioxidant Activity : A study indicated that derivatives of 5-Amino-2,4-dimethylpentan-2-ol exhibited antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models.
• Neuroprotective Effects : Research has shown that the compound may have neuroprotective effects in models of neurodegeneration, possibly through modulation of neurotransmitter systems.
• Antimicrobial Properties : Some studies have explored its potential as an antimicrobial agent against various pathogens, demonstrating efficacy in inhibiting bacterial growth.

Applications in Pharmacology

The unique properties of 5-Amino-2,4-dimethylpentan-2-ol make it a candidate for various pharmacological applications:

• Drug Development : Its ability to interact with biological macromolecules positions it as a potential lead compound in drug discovery.
• Chiral Synthesis : The compound can serve as a chiral building block in the synthesis of more complex organic molecules.